Cas no 1104637-65-1 (2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester)

• Product Name: 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester
• CAS No: 1104637-65-1
• MF: C₁₃H₁₂BNO₅
• MW: 273.049083709717
• CID: 2602471
• PubChem ID: 329762260
• Update Time: 2025-05-26

2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester
• 2-(1-benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 2-Benzofuranylboronic acid MIDA ester
• 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester
• 2-Benzofuranylboronic acid MIDA ester
• 2-Benzofuranylboronic acid MIDA ester 97%
• 8-(Benzofuran-2-yl)-4-methyl-2,6-dioxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide
• 8-(Benzofuran-2-yl)-4-methyldihydro-4l4,8l4-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborole-2,6(3H,5H)-dione
• 1310383-48-2
• E85473
• 2-Benzofuranylboronic acid MIDA ester, 97%
• BS-22842
• DTXSID50746284
• 1104637-65-1
• 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

• MDL： MFCD11215209
• Inchi： 1S/C13H12BNO5/c1-15-7-12(16)19-14(20-13(17)8-15)11-6-9-4-2-3-5-10(9)18-11/h2-6H,7-8H2,1H3
• InChI Key： ASPDKYQZQMDSKZ-UHFFFAOYSA-N
• SMILES： O1C(=O)CN(C)CC(=O)OB1C1=CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 273.0808526g/mol
• Monoisotopic Mass: 273.0808526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Melting Point: 198-202 °C

2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester

2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, 2-Benzofuranboronic acid MIDA ester (CAS No. 1104637-65-1)

2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, also known as 2-Benzofuranboronic acid MIDA ester (CAS No. 1104637-65-1), is a versatile boronic acid derivative that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and reactivity, making it an essential building block in the development of novel pharmaceuticals and materials.

The MIDA ester functionality in this compound is a key feature that enhances its stability and reactivity. MIDA (N-methyliminodiacetic acid) esters are widely used as protecting groups for boronic acids, providing a convenient and robust method for handling these sensitive compounds. The MIDA ester can be easily converted back to the free boronic acid under mild conditions, allowing for a wide range of synthetic transformations.

One of the most significant applications of 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is in the field of Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active molecules and complex organic compounds. The presence of the boronic acid moiety in this compound facilitates efficient coupling with various electrophiles, such as aryl halides and vinyl halides. This makes it an ideal reagent for constructing complex molecular architectures with high regioselectivity and stereoselectivity.

Recent research has highlighted the potential of 2-Benzofuranboronic acid MIDA ester in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to fine-tune the structure of these inhibitors through precise synthetic manipulations has led to the discovery of several lead compounds with promising pharmacological properties.

In addition to its applications in medicinal chemistry, 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione has also found use in materials science. The boronic acid functionality can be utilized to create functionalized polymers and coatings with unique properties. For example, researchers at the University of California have developed a series of polymers incorporating this compound that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in advanced electronics and aerospace industries.

The synthetic accessibility of 2-Benzofuranboronic acid MIDA ester is another factor contributing to its widespread use. The compound can be synthesized through a series of well-established chemical reactions starting from readily available benzofuran derivatives. This ease of preparation ensures a consistent supply for both academic and industrial applications.

In conclusion, 2-(Benzofuran-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, or 2-Benzofuranboronic acid MIDA ester, is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers and chemists working on the development of new drugs and advanced materials. As research in these fields continues to advance, the importance of this compound is likely to grow even further.